10.1039/B310795G | Deadly waters run deep: the global arsenic crisis

Deadly waters run deep: the global arsenic crisis

Journal of Environmental Monitoring Pub Date: 2003-09-12 DOI: 10.1039/B310795G

Abstract

As any reader of detective stories knows, arsenic is the murder's poison of choice. While deliberate poisonings may be rare, we nevertheless have a killer in our midst. Over recent years, the growing global population and lack of safe drinking water have led to the exploitation of groundwater resources in many parts of the world. In so doing, we have inadvertently tapped–literally–into another problem: arsenic-rich waters from deep-water aquifers. The implications will be with us for many years to come.

Share View Original Text

Recommended Literature

[1] Pd supported N-doped CeO2 as an efficient hydrogen oxidation reaction catalyst in PEMFC† Thuy T. D. Nguyen,Thanh Duc Le,Jeong-Mo Yoon,In-Hwan Lee,Yeon-Tae YuNew J. Chem., 2020,44, 17203-17207 10.1039/D0NJ03270K
[2] Identifying reactive intermediates by mass spectrometry Jaya Mehara,Jana RoithováChem. Sci., 2020,11, 11960-11972 10.1039/D0SC04754F
[3] Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables† Chun-Ju Yang,Wang-Hsien DingRSC Adv., 2020,10, 35557-35564 10.1039/D0RA05658H
[4] Amphiphilic dendrimers control protein binding and corona formation on liposome nanocarriers† Marcel Dillenburger,Katharina Landfester,David Y. W. Ng,Klaus Müllen,Tanja WeilChem. Commun., 2020,56, 8663-8666 10.1039/D0CC02486D
[5] Size-dependent propagation of Au nanoclusters through few-layer graphene Simon R. Plant,Lu Cao,Feng Yin,Zhi Wei Wang,Richard E. PalmerNanoscale, 2014,6, 1258-1263 10.1039/C3NR04770A
[6] Stochastic vs. deterministic magnetic coding in designed cylindrical nanowires for 3D magnetic networks† Cristina Bran,Elias Saugar,Rafael P. del Real,Agustina Asenjo,Lucia Aballe,Michael Foerster,Manuel Vazquez,Oksana Chubykalo-FesenkoNanoscale, 2021,13, 12587-12593 10.1039/D1NR02337C
[7] Study of binary and ternary metal complexes containing the sulfato ligand: molecular models for selected non-catalytic sites in sulfurylase† Gabriella Tamasi,Renzo CiniDalton Trans., 2003, 2928-2936 10.1039/B302779A
[8] Single photon transient hot electron ionization of C60 Phys. Chem. Chem. Phys., 2017,19, 19699-19706 10.1039/C7CP01705G
[9] Organic chemistry J. Chem. Soc., 1876,29, 892-944 10.1039/JS8762900892
[10] Zn-MOFs containing flexible α,ω-alkane (or alkene)-dicarboxylates with 1,2-bis(4-pyridyl)ethylene: comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands† Hyun-Chul Kim,Seong Huh,Jin Yeong Kim,Hoi Ri Moon,Do Nam Lee,Youngmee KimCrystEngComm, 2017,19, 99-109 10.1039/C6CE02122K

Journal Name：Journal of Environmental Monitoring

Research Products

2-Amino-3,5-dibromo-6-fluorobenzoic acid

CAS no.: 175135-10-1
4-(Tributylstannyl)pyridine

CAS no.: 124252-41-1
(1S)-2-amino-1-(3-nitrophenyl)ethan-1-ol

CAS no.: 129894-61-7
1H-Pyrazole-4-carbonylchloride, 1-(4-chlorophenyl)-5-propyl-

CAS no.: 175137-18-5
4-(1,2,3-Thiadiazol-4-yl)phenylacetonitrile

CAS no.: 175205-46-6
(R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate

CAS no.: 118283-03-7
Phenol,6-methoxy-3-methyl-2-(2-propen-1-yl)-

CAS no.: 16273-13-5
2-Imidazol-1-yl-benzaldehyde

CAS no.: 151055-86-6
2-(4,5-Dichloro-1H-imidazol-1-yl)ethanethioamide

CAS no.: 175201-50-0
L-Cysteine,S-[(acetylamino)methyl]-

CAS no.: 19647-70-2